Cas no 2172509-32-7 (7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 2172509-32-7
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6269716
• PubChem ID: 165529085
• Update Time: 2025-06-24

7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid
• 7-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• EN300-1493674
• 2172509-32-7

• Inchi： 1S/C27H30N2O5/c1-16(10-13-25(30)29-17-11-12-24(29)22(14-17)26(31)32)28-27(33)34-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-9,16-17,22-24H,10-15H2,1H3,(H,28,33)(H,31,32)
• InChI Key： LNKZQUNSAYFBSW-UHFFFAOYSA-N
• SMILES： OC(C1CC2CCC1N2C(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid

Introduction to 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid (CAS No. 2172509-32-7)

7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid, identified by its CAS number 2172509-32-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate bicyclic structure and functional groups, which contribute to its unique chemical properties and potential biological activities.

The molecular framework of this compound incorporates a 7-azabicyclo[2.2.1]heptane core, which is a fused heterocyclic system featuring a nitrogen atom within a seven-membered ring. This structural motif is known for its stability and flexibility, making it a valuable scaffold in drug design. The presence of a pentanoyl side chain attached to the bicyclic system introduces additional functionality, while the (9H-fluoren-9-yl)methoxycarbonyl group serves as a protecting group for the amino function, enhancing the compound's synthetic utility.

One of the most striking features of this compound is its potential as a building block in the synthesis of more complex pharmacophores. The combination of the bicyclo[2.2.1]heptane scaffold with the fluorenylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful in peptide coupling reactions and other organic transformations where selective modification is required.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The 7-azabicyclo[2.2.1]heptane moiety, in particular, has been explored for its potential applications in the development of bioactive molecules, including kinase inhibitors, antiviral agents, and central nervous system (CNS) drugs. This compound's structure suggests that it may exhibit inhibitory effects on certain enzymatic targets by mimicking natural substrates or interfering with key metabolic pathways.

The Fmoc group is a well-established protecting group in peptide chemistry, widely used in solid-phase peptide synthesis (SPPS). Its stability under basic conditions allows for efficient coupling of amino acids without premature deprotection, making it an ideal choice for constructing complex peptides. The incorporation of an Fmoc-amino acid derivative into larger molecules could facilitate the synthesis of peptidomimetics or other therapeutic agents that require precise structural control.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before conducting expensive experimental trials. Molecular modeling studies have shown that derivatives of 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid may interact with specific protein targets through hydrophobic and hydrogen bonding interactions. These insights could guide the design of next-generation drugs with improved efficacy and reduced side effects.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The construction of the bicyclo[2.2.1]heptane core requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Additionally, the introduction of functional groups such as the pentanoyl side chain and the Fmoc protecting group must be carried out with precision to avoid unwanted side reactions.

In conclusion, 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 2172509-32-7) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and synthetic accessibility make it a valuable tool for developing new therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders.